Cas no 2172372-95-9 (7-methyl-2-oxabicyclo3.2.0heptane-6-sulfonyl fluoride)

• Product Name: 7-methyl-2-oxabicyclo3.2.0heptane-6-sulfonyl fluoride
• CAS No: 2172372-95-9
• MF: C₇H₁₁FO₃S
• MW: 194.223844766617
• CID: 5849154
• PubChem ID: 165870459
• Update Time: 2025-11-06

7-methyl-2-oxabicyclo3.2.0heptane-6-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 7-methyl-2-oxabicyclo3.2.0heptane-6-sulfonyl fluoride
• EN300-1451405
• 7-methyl-2-oxabicyclo[3.2.0]heptane-6-sulfonyl fluoride
• 2172372-95-9

• Inchi： 1S/C7H11FO3S/c1-4-6-5(2-3-11-6)7(4)12(8,9)10/h4-7H,2-3H2,1H3
• InChI Key： CNYNUKKDEJIWNA-UHFFFAOYSA-N
• SMILES： S(C1C(C)C2C1CCO2)(=O)(=O)F

Computed Properties

• Exact Mass: 194.04129354g/mol
• Monoisotopic Mass: 194.04129354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51.8Ų

Additional information on 7-methyl-2-oxabicyclo3.2.0heptane-6-sulfonyl fluoride

7-Methyl-2-Oxabicyclo[3.2.0]Heptane-6-Sulfonyl Fluoride: A Comprehensive Overview

7-Methyl-2-Oxabicyclo[3.2.0]Heptane-6-Sulfonyl Fluoride, also known by its CAS number 2172372-95-9, is a compound of significant interest in the field of organic chemistry and materials science. This compound belongs to the class of sulfonyl fluorides, which have been extensively studied for their unique chemical properties and potential applications in various industries.

The structure of 7-Methyl-2-Oxabicyclo[3.2.0]Heptane is characterized by a bicyclic framework with an oxygen atom in the 2-position, creating a fused ring system that imparts rigidity and stability to the molecule. The sulfonyl fluoride group at the 6-position further enhances its reactivity and functional versatility, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of sulfonyl fluorides as intermediates in the synthesis of bioactive compounds, particularly in drug discovery programs targeting various therapeutic areas such as oncology and infectious diseases. The unique combination of a rigid bicyclic structure and a reactive sulfonyl fluoride group makes this compound an attractive candidate for exploring novel chemical transformations.

In terms of synthesis, 7-Methyl-2-Oxabicyclo[3.2.0]Heptane can be prepared through a variety of methods, including ring-closing metathesis and other cycloaddition reactions, depending on the starting materials and desired stereochemistry. The introduction of the sulfonyl fluoride group typically involves nucleophilic substitution or coupling reactions, which can be optimized to achieve high yields and selectivity.

The chemical properties of this compound are heavily influenced by its bicyclic structure and the electron-withdrawing sulfonyl fluoride group. These features contribute to its stability under certain reaction conditions while also enabling it to participate in various nucleophilic and electrophilic reactions with other organic molecules.

From an application standpoint, 7-Methyl-2-Oxabicyclo[3.2.0]Heptane has shown promise in the development of advanced materials, such as high-performance polymers and coatings, due to its ability to form strong covalent bonds during polymerization processes.

In conclusion, 7-Methyl-2-Oxabicyclo[3.2.0]Heptane represents a versatile and valuable compound with wide-ranging applications across multiple disciplines within chemistry and materials science.